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Introduction
Niobium (Nb) and its hydrides (NbHₓ) are of significant interest in various scientific and

technological fields, including hydrogen storage and superconducting radio-frequency (SRF)

cavities.[1][2] The behavior of hydrogen within the niobium lattice at cryogenic temperatures is

particularly critical as it can lead to the formation of various hydride phases, which can impact

the material's properties.[1][3][4] At room temperature, hydrogen exists as a solid solution in the

body-centered cubic (b.c.c.) niobium lattice.[3][5] However, upon cooling, particularly below 230

K, this solid solution becomes unstable, leading to the precipitation of ordered hydride phases.

[5] This guide provides a comprehensive overview of the structural phase transitions in

niobium hydrides at cryogenic temperatures, summarizing key quantitative data, detailing

experimental protocols, and visualizing the transition pathways.

Cryogenic Phases of Niobium Hydrides
At low temperatures, hydrogen atoms in niobium condense into several distinct, ordered

hydride phases.[1][5] The most commonly observed cryogenic phases are the β, ε, and ζ

phases. Other reported phases include the γ (pseudo-cubic) and λ (unconfirmed) phases.[5]

The formation of these phases is a reversible process.[1][5]
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The β-phase is widely observed around room temperature and persists at lower temperatures.

[5] Below 230 K, the ε-phase (orthorhombic) and ζ-phase (orthorhombic) are known to form.[5]

Studies have shown that the formation of these hydride phases is thermodynamically favored

at low temperatures, as the clustering of hydrogen into H-rich phases is preferred over a

homogeneous distribution.[1] The precipitation of niobium hydride compounds becomes

particularly significant below 150 K.[3][4]

Quantitative Data on Niobium Hydride Phases
The formation of hydride phases is accompanied by a lattice expansion. The lattice parameters

and volume changes associated with these transitions are crucial for understanding the

mechanical and physical properties of NbHₓ at low temperatures.
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α-Nb

(pure)
b.c.c. 3.30 - - 18.0

Reference

metallic

niobium.

β-NbHₓ

(x≈1)

Orthorhom

bic
4.84 4.88 3.45 20.3

Lattice

parameter

increases

by 5.9%

from Nb

metal to

the β-NbH

phase.[1]

ε-NbHₓ
Orthorhom

bic
4.88 4.93 3.48 20.9

Lattice

parameter

increases

by 2.9%

from β to ε

phase.[1]

ζ-NbHₓ
Orthorhom

bic
- - - -

Identified

as a

distinct

superlattice

feature at

liquid

nitrogen

temperatur

es.[1][2]

bcc-NbH₀.₈ b.c.c. - - - - Observed

at 175 K

and 150 K

via high-

resolution

X-ray
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diffraction.

[3]

orthorhomb

ic-NbH₀.₈₉

Orthorhom

bic
- - - -

Observed

alongside

bcc-NbH₀.₈

at 175 K

and 150 K.

[3]

Table 1: Crystallographic Data of Niobium and Niobium Hydride Phases.

Temperature (K) Phase
Volume Fraction
(%)

Experimental
Technique

175 bcc-NbH₀.₈ 26 GI-XRD

175 orthorhombic-NbH₀.₈₉ 10 GI-XRD

150 bcc-NbH₀.₈ 19 GI-XRD

150 orthorhombic-NbH₀.₈₉ 14 GI-XRD

Table 2: Phase Composition of Niobium Hydride at Cryogenic Temperatures as Determined

by Grazing Incidence X-ray Diffraction (GI-XRD).[3]

Experimental Protocols
The characterization of niobium hydride phases at cryogenic temperatures requires

sophisticated experimental techniques capable of in-situ analysis under vacuum and at low

temperatures.

Electron Microscopy Techniques
Methodology: Scanning Transmission Electron Microscopy (STEM) combined with Electron

Energy Loss Spectroscopy (EELS), Selected Area Diffraction (SAD), and Annular Bright-

Field (ABF) imaging.[1][5]
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Sample Preparation: Thin foils of high-purity niobium are prepared, often from cold-worked

sheets.

Experimental Setup: The sample is mounted on a cooling holder in a transmission electron

microscope. The experiments are conducted at room temperature and then at liquid nitrogen

temperature (77 K).

Data Acquisition:

SAD patterns are collected to identify superlattice reflections corresponding to different

hydride phases.

ABF imaging provides atomic-resolution images of the crystal structure.

EELS is used to detect the presence of hydrogen and quantify its concentration by

analyzing the low-loss energy spectrum.[5] A characteristic ionization edge at 7.5 eV

indicates the presence of hydrogen.[5]

Key Findings: Identification of β, ε, and ζ phases at liquid nitrogen temperature and

confirmation of their reversible formation.[1][5]

X-ray Diffraction (XRD)
Methodology: High-resolution synchrotron-based Grazing Incidence X-ray Diffraction (GI-

XRD).[3][4]

Sample Preparation: High-purity SRF-grade niobium coupons are used. Samples may be

mechanically polished to introduce hydrogen.[3]

Experimental Setup: The experiment is performed at a synchrotron source on a beamline

equipped for cryogenic studies. The sample is cooled in a cryostat from room temperature

down to as low as 5 K.[4]

Data Acquisition: 2θ scans are performed at various temperatures (e.g., 300 K, 175 K, 150

K, 5 K) at a grazing incident angle of 1°.[3] The diffraction patterns are then analyzed using

software like FullProof with DicVol for phase identification and quantification.[3]
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Key Findings: Quantification of the volume fractions of different hydride phases (e.g., bcc-

NbH₀.₈ and orthorhombic-NbH₀.₈₉) as a function of temperature.[3] The disappearance of

hydride reflections upon warming back to 300 K confirms the reversibility of the phase

transition.[4]

Cryogenic Atomic Force Microscopy (AFM)
Methodology: In-situ imaging of the surface topography changes during cooling.

Sample Preparation: Niobium films on silicon substrates or bulk niobium samples.

Experimental Setup: An atomic force microscope equipped with a cryogenic stage.

Data Acquisition: The surface of the sample is scanned at room temperature and then during

cooling to cryogenic temperatures.

Key Findings: Observation of topographical features corresponding to the precipitation of

nanometer-scale hydrides.[4]

Time-of-Flight Secondary Ion Mass Spectroscopy (ToF-
SIMS)

Methodology: Depth profiling of elemental composition to identify the location of hydrogen.

Sample Preparation: Niobium films or bulk samples.

Experimental Setup: A ToF-SIMS instrument.

Data Acquisition: The sample surface is sputtered with an ion beam, and the ejected

secondary ions are analyzed to determine the elemental distribution as a function of depth.

Key Findings: Identification of free hydrogen atoms located beneath the surface oxide layer

as the primary source for hydride formation.[4]

Visualizations
Phase Transition Pathway
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The following diagram illustrates the general sequence of phase transitions in niobium as a

function of decreasing temperature.

Cryogenic Hydride Phases

α-Nb + H (Solid Solution)
Room Temperature

< 230 K

β-NbHₓ

Precipitation Starts

ε-NbHₓ (Orthorhombic) ζ-NbHₓ (Orthorhombic) γ-NbHₓ (Pseudo-cubic) λ-NbHₓ (Unconfirmed)

< 150 K

bcc-NbH₀.₈ + orthorhombic-NbH₀.₈₉

Significant Precipitation

Liquid Nitrogen Temp. (77 K)

Click to download full resolution via product page

Caption: Phase transitions in niobium hydride with decreasing temperature.

Experimental Workflow for Hydride Characterization
This diagram outlines a typical experimental workflow for the comprehensive characterization

of cryogenic niobium hydride phases.
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Caption: Multi-technique workflow for niobium hydride analysis.

Conclusion
The study of structural phase transitions in niobium hydrides at cryogenic temperatures

reveals a complex landscape of ordered phases that precipitate from the niobium matrix.

Techniques such as in-situ electron microscopy and synchrotron X-ray diffraction have been

instrumental in identifying and quantifying these phases, including the β, ε, and ζ forms. The

reversible formation of these hydrides, driven by the thermodynamics of hydrogen solubility at

low temperatures, has profound implications for applications sensitive to the material properties

of niobium, such as superconducting devices. Further research to fully elucidate the properties

of all cryogenic phases and their formation kinetics will continue to be a critical area of

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12812564?utm_src=pdf-custom-synthesis
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/1.4816274/14033384/044306_1_online.pdf
https://pubs.aip.org/aip/jap/article-abstract/114/4/044306/373069
https://academic.oup.com/mam/article/30/Supplement_1/ozae044.703/7719583
https://www.arxiv.org/pdf/2508.10889
https://pubs.aip.org/aip/jap/article/114/4/044306/373069/Low-temperature-study-of-structural-phase
https://www.benchchem.com/product/b12812564#structural-phase-transitions-in-niobium-hydrides-at-cryogenic-temperatures
https://www.benchchem.com/product/b12812564#structural-phase-transitions-in-niobium-hydrides-at-cryogenic-temperatures
https://www.benchchem.com/product/b12812564#structural-phase-transitions-in-niobium-hydrides-at-cryogenic-temperatures
https://www.benchchem.com/product/b12812564#structural-phase-transitions-in-niobium-hydrides-at-cryogenic-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12812564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

